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Compound of Interest

Compound Name: Bicyclo[3.1.1]heptan-6-one

Cat. No.: B15216112

Essential Safety and Handling Guide for
Bicyclo[3.1.1]heptan-6-one

Disclaimer: No specific Safety Data Sheet (SDS) for Bicyclo[3.1.1]heptan-6-one (CAS No.
13756-55-3), also known as norpinan-6-one, is readily available. The following information is
synthesized from SDSs of structurally similar bicyclo[3.1.1]heptane derivatives and should be
used as a precautionary guide. It is imperative for researchers to conduct a thorough risk
assessment before handling this compound.

This guide provides immediate safety, handling, and disposal information for laboratory
personnel, including researchers, scientists, and drug development professionals working with
Bicyclo[3.1.1]heptan-6-one.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on analogous compounds, Bicyclo[3.1.1]heptan-6-one is anticipated to be a
combustible liquid that may cause skin and serious eye irritation.[1][2] An allergic skin reaction
may also be possible.[1][2] Therefore, appropriate personal protective equipment is essential to
ensure safety.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specific Recommendations

Eye/Face Protection

Chemical safety glasses or goggles are
required. A face shield may be necessary if

there is a splash hazard.[1]

Skin Protection

Chemically resistant gloves (e.g., nitrile or butyl
rubber) should be worn.[2] A lab coat or other
protective clothing is necessary to prevent skin

contact.[3]

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
avoid inhalation of vapors.[1] If ventilation is
inadequate, a suitable respiratory protection

may be required.

Operational and Handling Plan

Handling:

Storage:

Avoid contact with skin and eyes.[2]

Do not breathe vapors or mist.

Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, and open flames.[3]

Use only in a well-ventilated area or under a chemical fume hood.[1]

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.
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First Aid Measures

Immediate medical attention should be sought in case of significant exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[1]

Spill and Disposal Plan

Spill Response:

Remove all sources of ignition.

Disposal:

Wear appropriate PPE as outlined above.

Evacuate the area and ensure adequate ventilation.

Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.
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» Disposal of Bicyclo[3.1.1]heptan-6-one and its containers must be in accordance with all
applicable local, state, and federal regulations.

» Do not dispose of with normal waste.[1]

» Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[1]

Workflow for Safe Handling of Bicyclo[3.1.1]heptan-
6-one
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Safe Handling Workflow for Bicyclo[3.1.1]heptan-6-one

Preparation
- Review SDS of Analogous Compounds
- Conduct Risk Assessment
- Prepare Engineering Controls (Fume Hood)

:

Don Appropriate PPE
- Safety Goggles/Face Shield
- Chemical Resistant Gloves
- Lab Coat

Chemical Handling

- Work in Fume Hood
- Avoid Inhalation and Contact
- Keep Away from Ignition Sources

1
Post-Experiment :In Case of Spill

Spill Response
- Evacuate and Ventilate
- Wear PPE
- Absorb and Contain

Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

For Experimental Waste

For Expired/Unused Chemical

Waste Disposal
- Collect in Labeled Container
- Follow Institutional/Local Regulations

End of Process

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Bicyclo[3.1.1]heptan-6-

one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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